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Compound of Interest

Compound Name: Hsd17B13-IN-99

Cat. No.: B15137301 Get Quote

Disclaimer: This document provides general guidance for handling Hsd17B13-IN-99 based on

best practices for similar research-grade hydroxysteroid 17β-dehydrogenase 13 (HSD17B13)

inhibitors. A specific Safety Data Sheet (SDS) for Hsd17B13-IN-99 is not publicly available.

Always consult your institution's specific safety protocols and conduct a thorough risk

assessment before handling this substance. This information is intended for use by trained

laboratory professionals.

Hsd17B13-IN-99 is an inhibitor of hydroxysteroid 17β-dehydrogenase 13 (HSD17B13) and is

utilized in research related to liver diseases such as non-alcoholic fatty liver disease (NAFLD)

and non-alcoholic steatohepatitis (NASH).[1] Due to its potent biological activity, careful

handling is necessary to ensure personal safety and experimental integrity.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the primary defense against

exposure.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles or Glasses

ANSI Z87.1 certified chemical

splash goggles or safety

glasses with side shields

should be worn to protect

against accidental splashes.[2]

[3]

Hand Protection Disposable Nitrile Gloves

Chemical-resistant nitrile

gloves are mandatory. For

handling the pure compound

or concentrated solutions,

double-gloving is

recommended. Gloves should

be changed immediately if

contaminated.[2][4]

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect skin and

personal clothing from

contamination.

Respiratory Protection Fume Hood or Respirator

All handling of the solid

compound or preparation of

solutions should be conducted

in a certified chemical fume

hood to prevent inhalation of

dust or aerosols. For weighing

larger quantities, a respirator

with a particulate filter may be

necessary.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the stability of Hsd17B13-IN-99 and

ensuring the reproducibility of experimental results.

Receiving and Unpacking:
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Visually inspect the package for any signs of damage upon receipt.

Wear appropriate PPE, particularly gloves, when opening the package in a designated area

such as a chemical fume hood.

Preparation of Stock Solutions:

Allow the powdered compound to equilibrate to room temperature before opening the vial to

prevent moisture absorption.

A common solvent for creating stock solutions for in vitro experiments is Dimethyl Sulfoxide

(DMSO).

For weighing the powder, use a ventilated balance enclosure within a chemical fume hood to

minimize inhalation risk.

Storage Conditions: The stability of Hsd17B13 inhibitors is dependent on proper storage. The

following conditions are recommended based on similar compounds:

Form
Storage
Temperature

Shelf Life Notes

Powder -20°C Up to 3 years

Store in a dry, dark

place for long-term

stability.

4°C Up to 2 years
Suitable for shorter-

term storage.

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month
Recommended for

more frequent use.
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All materials that have come into contact with Hsd17B13-IN-99 are considered chemical waste

and must be disposed of according to institutional and local regulations.

Waste Categorization:

Unused Compound: Treat as hazardous chemical waste.

Contaminated Materials: This includes, but is not limited to, pipette tips, gloves, weighing

paper, and empty containers. All should be disposed of as hazardous chemical waste.

Liquid Waste: All solutions containing Hsd17B13-IN-99, including experimental residues and

rinsates, should be collected as hazardous liquid waste.

Step-by-Step Disposal Procedure:

Decontamination of Labware:

Rinse all glassware and equipment that has been in contact with Hsd17B13-IN-99 with a

suitable solvent (e.g., ethanol or acetone).

Collect the rinse solvent as hazardous waste.

Collection of Waste:

Collect solid waste (e.g., contaminated pipette tips, gloves) in a designated, sealed, and

clearly labeled hazardous waste container.

Collect liquid waste in a separate, leak-proof, and clearly labeled hazardous waste

container. Do not mix with incompatible waste streams.

Labeling:

Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Hsd17B13-IN-99," and any other identifiers required by your institution's environmental

health and safety (EHS) department.

Storage of Waste:
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Store sealed waste containers in a designated and secure area until collection by your

institution's EHS department.

Emergency Procedures
Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep or vacuum the material, avoiding dust generation.

For a liquid spill, use an inert absorbent material to contain it.

Clean: Decontaminate the spill area with a suitable solvent and collect all cleaning materials

as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

and seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, wash out their mouth with

water. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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